Cas no 21270-08-6 (1-(2-bromo-1-butoxyethyl)-4-octylbenzene)

• Product name: 1-(2-bromo-1-butoxyethyl)-4-octylbenzene
• CAS No: 21270-08-6
• MF: C₂₀H₃₃BrO
• MW: 369.379425764084
• CID: 1399921
• PubChem ID: 30570

1-(2-bromo-1-butoxyethyl)-4-octylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-1-butoxyethyl)-4-octylbenzene
• [α-(Bromomethyl)-p-octylbenzyl]butyl ether
• alpha-(Bromomethyl)-p-octylbenzyl butyl ester
• ETHER, alpha-(BROMOMETHYL)-p-OCTYLBENZYL BUTYL
• 21270-08-6
• BRN 2380432
• DTXSID60943742

• Inchi： InChI=1S/C20H33BrO/c1-3-5-7-8-9-10-11-18-12-14-19(15-13-18)20(17-21)22-16-6-4-2/h12-15,20H,3-11,16-17H2,1-2H3
• InChI Key： YYRCXESEJNIQEI-UHFFFAOYSA-N
• SMILES： CCCCCCCCC1=CC=C(C=C1)C(CBr)OCCCC

Computed Properties

• Exact Mass: 368.17159
• Monoisotopic Mass: 368.17148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 13
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų
• XLogP3: 7.7

Experimental Properties

• PSA: 9.23